2-(4-oxoquinazolin-3(4H)-yl)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]acetamide

• Molecular Formula: C19H15N5O4S2
• Molecular Weight: 441.5 g/mol
• IUPAC Name: 2-(4-oxoquinazolin-3-yl)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C19H15N5O4S2/c25-17(11-24-12-21-16-4-2-1-3-15(16)18(24)26)22-13-5-7-14(8-6-13)30(27,28)23-19-20-9-10-29-19/h1-10,12H,11H2,(H,20,23)(H,22,25)
• InChI Key: GBPQUXCIPVPEOI-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CC(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CS4

Description

2-(4-oxoquinazolin-3(4H)-yl)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, OTSA-101, and has been found to have several interesting properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of OTSA-101 is not fully understood, but it is believed to involve the inhibition of the Akt signaling pathway. This pathway is involved in cell survival and proliferation, and inhibition of this pathway can lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
OTSA-101 has been found to have several biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit tumor growth, and reduce tumor angiogenesis. In addition, OTSA-101 has been found to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using OTSA-101 in lab experiments is its potent anti-cancer activity. This makes it a promising candidate for further investigation in the field of cancer research. However, one of the limitations of using OTSA-101 is its complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on OTSA-101. One area of research is in the development of new cancer therapies that utilize this compound. Another area of research is in the investigation of the mechanism of action of OTSA-101, which could lead to the development of new drugs that target the Akt signaling pathway. Additionally, research could be conducted to investigate the potential applications of OTSA-101 in other areas of medicine, such as inflammation and oxidative stress.

Synthesis Methods

OTSA-101 can be synthesized using a multi-step process that involves several chemical reactions. The first step in the synthesis of OTSA-101 involves the reaction of 2-aminobenzonitrile with ethyl glyoxalate to form 2-(4-oxoquinazolin-3(4H)-yl)acetonitrile. This compound is then reacted with 4-(1,3-thiazol-2-ylsulfamoyl)phenylboronic acid to form the final product, OTSA-101.

Scientific Research Applications

OTSA-101 has been extensively studied for its potential applications in scientific research. One of the most promising areas of research for this compound is in the field of cancer research. Studies have shown that OTSA-101 has potent anti-cancer activity and can induce apoptosis in cancer cells.